Cas no 954615-68-0 (N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide
• CAS No: 954615-68-0
• MF: C₁₉H₁₇F₃N₂O₃
• MW: 378.345095396042
• CID: 5907535
• PubChem ID: 16920615
• Update Time: 2025-10-28

N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[3-(4-methylphenyl)-2-oxo-5-oxazolidinyl]methyl]-2-(trifluoromethyl)-
• F2373-0226
• N-{[3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-2-(trifluoromethyl)benzamide
• N-[[3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-(trifluoromethyl)benzamide
• AKOS024644215
• N-((2-oxo-3-(p-tolyl)oxazolidin-5-yl)methyl)-2-(trifluoromethyl)benzamide
• 954615-68-0
• N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide

• Inchi： 1S/C19H17F3N2O3/c1-12-6-8-13(9-7-12)24-11-14(27-18(24)26)10-23-17(25)15-4-2-3-5-16(15)19(20,21)22/h2-9,14H,10-11H2,1H3,(H,23,25)
• InChI Key： DMSLDTSPRFLEOK-UHFFFAOYSA-N
• SMILES： C(NCC1OC(=O)N(C2=CC=C(C)C=C2)C1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 378.11912689g/mol
• Monoisotopic Mass: 378.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 515.3±50.0 °C(Predicted)
• pka: 13.28±0.46(Predicted)

Additional information on N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide

N-{3-(4-Methylphenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-2-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 954615-68-0, known as N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety and a 1,3-oxazolidine ring system. The presence of a trifluoromethyl group further enhances its chemical properties, making it a subject of interest for researchers in drug discovery and material science.

Recent studies have highlighted the importance of oxazolidine-containing compounds in the development of new therapeutic agents. The 4-methylphenyl substituent in this molecule contributes to its aromatic stability, while the trifluoromethyl group introduces electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. These features make the compound a promising candidate for exploring its role in enzyme inhibition and receptor binding studies.

The synthesis of N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its benzamide core is known to interact with various biological targets, including proteases and kinases. The integration of the oxazolidine ring further enhances its ability to form hydrogen bonds, which is crucial for binding to protein targets. Recent research has explored its inhibitory effects on specific enzymes associated with neurodegenerative diseases, suggesting its role as a lead compound for drug development.

The trifluoromethyl group in this molecule also plays a critical role in modulating its pharmacokinetic properties. Studies have demonstrated that this substituent can improve the compound's solubility and metabolic stability, which are essential factors for its efficacy as a drug candidate. Furthermore, computational modeling has been employed to predict the compound's interactions with biological systems, providing valuable insights into its therapeutic potential.

From an environmental perspective, the synthesis and application of this compound adhere to green chemistry principles. Researchers have focused on minimizing waste generation and optimizing reaction conditions to reduce energy consumption. These efforts align with global initiatives aimed at sustainable chemical practices.

In conclusion, N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(trifluoromethyl)benzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and developing innovative solutions in medicine and beyond.